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Compound of Interest

Compound Name:
6-Tridecyltetrahydro-2H-pyran-2-

one

Cat. No.: B075783 Get Quote

Essential Safety and Handling Guide for 6-
Tridecyltetrahydro-2H-pyran-2-one
This guide provides crucial safety and logistical information for the handling, operation, and

disposal of 6-Tridecyltetrahydro-2H-pyran-2-one, a compound used by researchers,

scientists, and drug development professionals. The following procedures are based on safety

data for structurally similar compounds and are intended to ensure the safe handling of this

chemical in a laboratory setting.

Disclaimer: No specific Safety Data Sheet (SDS) for 6-Tridecyltetrahydro-2H-pyran-2-one
was located. The following guidance is a consolidation of information from SDSs of structurally

related pyranone compounds. It is imperative to handle this chemical with caution and to

perform a risk assessment prior to use.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure safety

when handling 6-Tridecyltetrahydro-2H-pyran-2-one. The following table summarizes the

recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against potential

eye irritation from splashes or

vapors.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing.

To prevent skin irritation upon

contact.[1][2] Contaminated

clothing should be removed

and washed before reuse.[1][2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][2] If ventilation is

inadequate, a NIOSH-

approved respirator may be

necessary.

To avoid inhalation of vapors,

which may cause respiratory

irritation.[1][2]

Operational Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Procedure Guideline Notes

Handling

Wash hands thoroughly after

handling.[1][2] Avoid contact

with skin, eyes, and clothing.

[1] Avoid breathing dust,

fumes, or vapors.[1][2]

Ensure adequate ventilation

during use.[1]

Storage

Store in a cool, dry, and well-

ventilated place.[1][2] Keep the

container tightly closed.[1][2]

Store locked up.[1][2]

Incompatible with strong

oxidizing agents, strong acids,

and strong bases.[1][2]

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][2] Remove contaminated

clothing. If skin irritation occurs, seek medical

advice.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[2] Seek medical attention if eye irritation

persists.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][4]

Spill and Disposal Procedures
Proper containment and disposal are necessary to prevent environmental contamination and

ensure safety.

Procedure Guideline

Spill Response

Evacuate personnel from the area. Ensure

adequate ventilation. Wear appropriate PPE.

Absorb the spill with inert material (e.g., sand,

earth) and collect for disposal.[2]

Disposal

Dispose of contents and container to an

approved waste disposal plant.[1][2] Do not

empty into drains.[1]
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Experimental Workflow: Handling and Use
The following diagram outlines the standard workflow for handling 6-Tridecyltetrahydro-2H-
pyran-2-one in a laboratory setting.
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Caption: Standard Operating Procedure for Handling 6-Tridecyltetrahydro-2H-pyran-2-one.
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Logical Relationship: Hazard Mitigation
The following diagram illustrates the logical relationship between identified hazards and the

corresponding mitigation strategies.

Potential Hazards

Mitigation Measures

Skin Irritation
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Caption: Hazard Identification and Corresponding Protective Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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